Cas no 124899-75-8 (Acetic acid,2-(pentyloxy)-, 2-propen-1-yl ester)

Acetic acid,2-(pentyloxy)-, 2-propen-1-yl ester Properties

Names and Identifiers

• Acetic acid,2-(pentyloxy)-, 2-propen-1-yl ester
• ALLYL AMYL GLYCOLATE
• GLYCOLIC ACID,2-PENTYLOXY:ALLYL ESTER
• 124899-75-8
• RRIFFBJNXMRMKT-UHFFFAOYSA-N
• SCHEMBL4260215
• prop-2-enyl 2-pentoxyacetate
• GLYCOLIC ACID, 2-PENTYLOXY:ALLYL ESTER
• +Expand

• InChIKey： XCWPXUNHSPOFGV-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H18O3/c1-4-6-13-10(11)8-12-7-5-9(2)3/h4,9H,1,5-8H2,2-3H3
• SMILES： C=CCOC(COCCC(C)C)=O

Computed Properties

• Exact Mass: 186.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 186.125594432g/mol
• Heavy Atom Count: 13
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 1.92240
• PSA: 35.53000